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Compound of Interest

Compound Name: Amidoxime

Cat. No.: B1450833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed procedure for the functionalization of graphene oxide (GO)

with amidoxime groups. This modification enhances the chelating properties of graphene

oxide, making it a promising material for applications such as heavy metal remediation and as

a platform for drug delivery systems. The protocol is divided into four main stages: synthesis of

graphene oxide, surface modification with an organosilane, graft polymerization of acrylonitrile,

and the final conversion to poly(amidoxime)-grafted graphene oxide.

Experimental Protocols
The following protocols are compiled from established methodologies to ensure reproducibility.

[1][2]

Part 1: Synthesis of Graphene Oxide (GO)
Graphene oxide is synthesized from graphite powder using a modified Hummers' method.[2][3]

[4][5] This method involves the oxidation of graphite, which introduces oxygen-containing

functional groups onto the carbon lattice.

Materials:

Graphite powder

Concentrated Sulfuric acid (H₂SO₄)
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Potassium permanganate (KMnO₄)

Deionized (DI) water

Hydrogen peroxide (H₂O₂) (30%)

Procedure:

Slowly add 2 g of graphite powder to 46 mL of concentrated H₂SO₄ in a flask placed in an ice

bath to maintain a temperature of 0-5°C.

While stirring, gradually add 6 g of KMnO₄ to the suspension, ensuring the temperature does

not exceed 5°C.

Remove the ice bath and continue stirring the mixture at 35°C for 1 hour.

Carefully add 92 mL of DI water to the reaction mixture.

Terminate the reaction by adding 10 mL of 30% H₂O₂.

Filter the resulting mixture and wash with DI water until the pH of the filtrate is neutral.

Dry the obtained graphene oxide powder in a vacuum oven.

Part 2: Surface Modification of GO with
Vinyltriethoxysilane (VTES-m-GO)
To facilitate polymer grafting, the surface of the synthesized GO is modified with

vinyltriethoxysilane (VTES). This step introduces vinyl groups on the GO surface, which can act

as anchor points for polymerization.[1][2][6][7]

Materials:

Graphene oxide (GO) powder

Methanol

Vinyltriethoxysilane (VTES)
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Procedure:

Disperse 50 mg of GO powder in 50 mL of methanol by ultrasonication.

Add 35 µL of VTES to the GO dispersion.[2]

Reflux the mixture at 60°C for 4 hours with continuous stirring.[2]

After cooling, filter the product and wash with methanol to remove any unreacted VTES.

Dry the resulting vinyltriethoxysilane-modified graphene oxide (VTES-m-GO) in a vacuum

oven overnight.[2]

Part 3: Graft Polymerization of Acrylonitrile (PAN-g-GO)
Polyacrylonitrile (PAN) chains are grafted onto the surface of the VTES-modified GO via in situ

emulsion polymerization.[1][8]

Materials:

VTES-m-GO

Cetyltrimethylammonium bromide (CTAB)

Acrylonitrile (AN)

Potassium persulfate (KPS)

Deionized (DI) water

Acetone

Ethanol

Dimethylformamide (DMF)

Procedure:

Disperse 50 mg of VTES-m-GO in 100 mL of DI water containing 50 mg of CTAB.
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Add 4 mL of acrylonitrile and 80 mg of potassium persulfate to the mixture.[1]

Stir the reaction mixture at 70°C for 6 hours.[1]

Cool the mixture and wash the product sequentially with water, acetone, and ethanol.

Centrifuge the mixture with DMF for 30 minutes to separate the product.

Dry the obtained polyacrylonitrile-grafted graphene oxide (PAN-g-GO) in an oven.[1]

Part 4: Synthesis of Poly(amidoxime)-grafted GO (PAO-
g-GO)
The final step involves the conversion of the nitrile groups of the grafted PAN chains into

amidoxime groups.[1][2]

Materials:

PAN-g-GO

Hydroxylamine hydrochloride (NH₂OH·HCl)

Ethanol

Potassium carbonate (K₂CO₃)

Acetone

Deionized (DI) water

Procedure:

Add 50 mg of PAN-g-GO to a 50:50 (v/v) solution of water and ethanol.

Add 1.5 g of NH₂OH·HCl and 1 g of K₂CO₃ to the mixture to maintain a near-neutral pH.[1][2]

Stir the reaction mixture at 60°C for 4 hours.[1][2]

After cooling, wash the final product with acetone, ethanol, and water.
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Dry the poly(amidoxime)-grafted graphene oxide (PAO-g-GO) at 40°C in a vacuum oven

overnight.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative parameters from the described protocols

and the performance of the resulting material.

Table 1: Reaction Parameters for Amidoxime Functionalization of Graphene Oxide

Step Reagent Amount
Temperature
(°C)

Time (h)

Silanization Graphene Oxide 50 mg 60 4

Methanol 50 mL

Vinyltriethoxysila

ne (VTES)
35 µL

Polymerization VTES-m-GO 50 mg 70 6

Acrylonitrile 4 mL

Potassium

Persulfate
80 mg

CTAB 50 mg

Water 100 mL

Amidoximation PAN-g-GO 50 mg 60 4

NH₂OH·HCl 1.5 g

K₂CO₃ 1 g

H₂O/Ethanol

(1:1)
50 mL

Table 2: Adsorption Capacity of PAO-g-GO for Hexavalent Chromium (Cr(VI))
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Adsorbent Adsorbate
Langmuir
Adsorption
Capacity (mg/g)

Reference

PAO-g-GO Cr(VI) 183.34 [2]

Visualizations
Experimental Workflow

Experimental Workflow for Amidoxime Functionalization of Graphene Oxide
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Caption: Workflow for the synthesis of poly(amidoxime)-grafted graphene oxide.

Chemical Reaction Pathway

Chemical Pathway for Amidoxime Functionalization
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Caption: Simplified chemical transformation during the functionalization process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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